4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one

• CAS RN: 61779-03-1
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one
• InChI: InChI=1S/C13H15FO2/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4,15H,5-9H2
• InChI Key: TVYLYWMMRSAMIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(CO)C2=CC=C(C=C2)F

Description

4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C13H15FO2 and its molecular weight is 222.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 18.2 g. (0.065 mole) of 4-carboxy-4-(4-fluorophenyl)cyclohexanone, ethylene ketal (prepared in Example 26) in 200 ml. of tetrahydrofuran is added to 5.9 g. (0.155 mole) of lithium aluminum hydride in 50 ml. of tetrahydrofuran. Following about 6 hours of heating at reflux, the mixture is cooled in ice and treated with 10 ml. of water and 200 ml. of 2.5 N hydrochloric acid. The organic layer is washed with water and brine and then evaporated to dryness to give 18.18 g. (99% yield) of 4-hydroxymethyl-4-(4-fluorophenyl)cyclohexanone, ethylene ketal as an amorphour gum.